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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

16:0 Monomethyl Phosphatidylethanolamine (16:0 mPE) is a glycerophospholipid that serves
as a crucial intermediate in the de novo biosynthesis of phosphatidylcholine (PC), one of the
most abundant phospholipids in eukaryotic cell membranes. This document provides a
comprehensive overview of 16:0 mPE, including its nomenclature, biochemical pathways, and
relevant experimental protocols.

Nomenclature and Synonyms

The nomenclature of lipids can be complex. 16:0 monomethyl phosphatidylethanolamine is
identified by several synonyms and systematic names across scientific literature and
databases. Understanding these different names is critical for comprehensive literature
searches and clear communication in research.
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Biochemical Significance and Signaling Pathways

The primary and well-established role of 16:0 mPE is as a metabolic intermediate in the
phosphatidylethanolamine N-methyltransferase (PEMT) pathway for phosphatidylcholine
synthesis.[1][2][3] This pathway is particularly active in the liver and involves the sequential
methylation of phosphatidylethanolamine (PE) to PC, with 16:0 mPE being the first methylated
product.[1][2]

The synthesis of phosphatidylcholine from phosphatidylethanolamine is a critical process for
maintaining membrane integrity and is involved in various physiological processes.[4] The
PEMT pathway contributes to approximately 30% of hepatic PC biosynthesis.[1]
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Below is a diagram illustrating the sequential methylation of phosphatidylethanolamine to
phosphatidylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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